Cas no 50998-13-5 (N-Acetylneuraminic acid methyl ester)

• Product Name: N-Acetylneuraminic acid methyl ester
• CAS No: 50998-13-5
• Molecular Formula: C₁₂H₂₁NO₉
• Molecular Weight: 323.29644
• MDL: MFCD00214229
• CID: 55919
• PubChem ID: 3383006

N-Acetylneuraminic acid methyl ester Properties

Names and Identifiers

• N-Acetylneuraminic acid methyl ester
• methyl 5-acetamido-2,4-dihydroxy-6-(1,2,3-trihydroxypropyl)oxane-2-carboxylate
• Methyl N-acetylneuraminate
• AMMoniuM Molybdate tetrahydrate
• 3.N-Acetylneuraminic acid methyl ester
• SCHEMBL21162637
• N-Acetylneuraminic acid methyl ester 1
• A828387
• Biethyleneirontricarbonyl
• SY055505
• 50998-13-5
• 5-acetamido-2,4-dihydroxy-6-(1,2,3-trihydroxypropyl)-2-oxanecarboxylic acid methyl ester
• AKOS024284188
• methyl (2S,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate
• FT-0661312
• methyl 5-acetamido-2,4-bis(oxidanyl)-6-[1,2,3-tris(oxidanyl)propyl]oxane-2-carboxylate
• ST073362
• DTXSID30391978
• MFCD08276447
• N-Acetyl-D-neuraminic acid methyl ester or Sialic acid methyl ester
• NS00007566
• FT-0629847
• N-ACETYLNEURAMINICACIDMETHYLESTER
• Lactaminic acid, methyl ester; Methyl N-acetylneuraminate
• AB04856
• b-Neuraminic acid, N-acetyl-,methyl ester, monohydrate (9CI)
• DB-051875

• MDL： MFCD00214229
• InChIKey： BKZQMWNJESHHSA-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H21NO9/c1-5(15)13-8-6(16)3-12(20,11(19)21-2)22-10(8)9(18)7(17)4-14/h6-10,14,16-18,20H,3-4H2,1-2H3,(H,13,15)
• SMILES： OCC(C(C1OC(O)(C(OC)=O)CC(O)C1NC(=O)C)O)O

Computed Properties

• Exact Mass: 323.121631g/mol
• Surface Charge: 0
• XLogP3: -3.1
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 6
• Monoisotopic Mass: 323.121631g/mol
• Monoisotopic Mass: 323.121631g/mol
• Topological Polar Surface Area: 166Ų
• Heavy Atom Count: 22
• Complexity: 417
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -3.39250
• PSA: 165.78000
• Melting Point: 193.5-194.5

N-Acetylneuraminic acid methyl ester Security Information

• WGK Germany：3
• Dangerous goods sign：
• Hazard Statement： Irritant

N-Acetylneuraminic acid methyl ester Customs Data

• HS CODE：29329990